BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Suvn-911
(Ropanicant) Clinical Trials

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Suvn-911
Cat. No.: B15617729
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Suvn-911, also known as Ropanicant, is a novel, orally bioavailable, and selective a432
nicotinic acetylcholine receptor (nAChR) antagonist.[1][2] It is currently under investigation for
the treatment of Major Depressive Disorder (MDD).[3][4] Preclinical studies have indicated that
Suvn-911 may offer a rapid onset of antidepressant effects and a favorable side-effect profile,
potentially by modulating serotonin and brain-derived neurotrophic factor (BDNF) levels in the
cortex.[1][5][6] These application notes provide a detailed framework for the experimental
design of clinical trials investigating the safety and efficacy of Suvn-911 for MDD.

Signaling Pathway of Suvn-911

Suvn-911 acts as an antagonist at the a42 nicotinic acetylcholine receptors. By blocking
these receptors, it is thought to modulate downstream signaling pathways, leading to an
increase in crucial neurochemicals like serotonin and BDNF.[1][5] This modulation is
hypothesized to be the underlying mechanism for its antidepressant effects.
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Caption: Proposed signaling pathway of Suvn-911.

Clinical Trial Design: A Phased Approach

A comprehensive clinical development plan for Suvn-911 would involve Phase I, 1, and Il

trials, each with specific objectives.

Phase |
(Safety & Tolerability)

o/No-Go Decision

Phase I
(Efficacy & Dose Ranging)

0o/No-Go Decision

Phase Il
(Pivotal Efficacy & Safety)

New Drug Application (NDA)
Submission
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Caption: Phased workflow for Suvn-911 clinical development.

Phase | Clinical Trial Protocol

Objective: To assess the safety, tolerability, and pharmacokinetics (PK) of single and multiple
ascending doses of Suvn-911 in healthy volunteers.[7]

Study Design: A randomized, double-blind, placebo-controlled, single and multiple ascending
dose study.

Participant Population: Healthy male and female subjects, aged 18-55 years.
Methodologies:
o Safety and Tolerability Assessment:

o Protocol: Monitor vital signs (blood pressure, heart rate, respiratory rate, temperature) at
pre-dose and at specified time points post-dose.

o Perform 12-lead electrocardiograms (ECGs) at screening and throughout the study.

o Conduct clinical laboratory tests (hematology, clinical chemistry, urinalysis) at screening
and at the end of the study.

o Record all adverse events (AEs) and serious adverse events (SAES).
o Pharmacokinetic Analysis:

o Protocol: Collect serial blood samples at pre-dose and at specified time points (e.g., 0.5, 1,
2,4,6, 8,12, 24, 48, and 72 hours) post-dose.[8]

o Process blood samples to plasma and store at -80°C until analysis.

o Analyze plasma concentrations of Suvn-911 using a validated liquid chromatography-
tandem mass spectrometry (LC-MS/MS) method.

o Calculate key PK parameters including Cmax, Tmax, AUC, and half-life.
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Data Presentation:
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AUC (0-t)
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Phase Il Clinical Trial Protocol

Objective: To evaluate the efficacy and safety of Suvn-911 in patients with moderate to severe

Major Depressive Disorder and to determine the optimal dose range.[3]

Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group

study.[3]

Participant Population: Patients aged 18-65 years meeting the Diagnostic and Statistical

Manual of Mental Disorders, Fifth Edition (DSM-5) criteria for MDD without psychotic features.
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[3][9][10] Diagnosis to be confirmed by the Mini-International Neuropsychiatric Interview (MINI).

[3]
Methodologies:

e Inclusion/Exclusion Criteria Logic:
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Caption: Logical workflow for patient screening and eligibility.
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» Efficacy Assessment:

o Primary Endpoint: Change from baseline in the Montgomery-Asberg Depression Rating
Scale (MADRS) total score at Week 2.[1][3][7]

o Protocol for MADRS Administration:

1. The rating should be based on a clinical interview, starting with general questions and
moving to more detailed inquiries to allow for precise severity rating.[7]

2. The rater must decide if the rating falls on the defined scale steps (0, 2, 4, 6) or in
between (1, 3, 5).[7]

3. The scale consists of 10 items assessing apparent sadness, reported sadness, inner
tension, reduced sleep, reduced appetite, concentration difficulties, lassitude, inability to
feel, pessimistic thoughts, and suicidal thoughts.[1]

4. The total score ranges from 0 to 60, with higher scores indicating more severe
depression.[2]

o Biomarker Analysis:
o Objective: To explore the effect of Suvn-911 on peripheral levels of serotonin and BDNF.
o Protocol:

1. Collect whole blood samples in appropriate collection tubes (e.g., serum-separating
tubes for BDNF, EDTA tubes for plasma serotonin) at baseline and at the end of

treatment.

2. Process samples according to standard laboratory procedures to isolate serum or

plasma.
3. Store samples at -80°C until analysis.

4. Quantify serotonin and BDNF levels using validated commercial enzyme-linked
immunosorbent assay (ELISA) kits.[11][12]
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Data Presentation:

Suvn-911 (45 Suvn-911 (30 Suvn-911 (45

MADRS Score Placebo
mg QD) mg BID) mg BID)
Baseline (Mean
[Score] [Score] [Score] [Score]
+ SD)
Week 2 (Mean +
[Score] [Score] [Score] [Score]
SD)
Change from [Change (p- [Change (p- [Change (p-
) [Change]
Baseline value)] value)] value)]
Biomarker Levels Suvn-911 (Pooled) Placebo
Serotonin (ng/mL)
Baseline (Mean % SD) [Concentration] [Concentration]
End of Treatment [Concentration] [Concentration]
Change from Baseline [Change (p-value)] [Change]
BDNF (ng/mL)
Baseline (Mean * SD) [Concentration] [Concentration]
End of Treatment [Concentration] [Concentration]
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Phase Ill Clinical Trial Protocol

Objective: To confirm the efficacy and further establish the safety profile of Suvn-911 in a larger
patient population to support a New Drug Application (NDA).

Study Design: Two large-scale, randomized, double-blind, placebo-controlled, multicenter
studies.
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Participant Population: A broader population of patients with MDD, potentially including those
with certain comorbidities to assess generalizability.

Methodologies: The methodologies would be similar to the Phase 1l trial but on a larger scale.
The primary endpoint would remain the change from baseline in MADRS total score, likely at a
later time point (e.g., Week 6 or 8). Long-term open-label extension studies would also be
crucial to gather data on the durability of effect and long-term safety.

Safety Monitoring Protocol Across All Phases

A robust safety monitoring plan is essential throughout the clinical development of Suvn-911.
Protocol:

o Adverse Event (AE) and Serious Adverse Event (SAE) Reporting: All AEs and SAEs must be
recorded, assessed for severity and causality, and reported to regulatory authorities as
required.

» Clinical Laboratory Monitoring: Regular monitoring of hematology, clinical chemistry
(including liver function tests), and urinalysis.

« Vital Signs and ECGs: Regular monitoring of vital signs and periodic ECGs to assess
cardiovascular safety.

 Suicidality Monitoring: Utilize a validated scale (e.g., the Columbia-Suicide Severity Rating
Scale - C-SSRS) at all study visits to monitor for suicidal ideation and behavior.

Disclaimer: These application notes and protocols are for informational purposes only and
represent a hypothetical experimental design based on publicly available information. The
actual conduct of clinical trials for Suvn-911 is subject to the detailed protocols and oversight of
the sponsoring organization and relevant regulatory authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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